Cas no 72581-67-0 ((4aS,8aR)-5,5,8a-trimethyl-3-oxo-3,4,4a,5,6,7,8,8a-octahydronaphthalene-2-carbaldehyde)

(4aS,8aR)-5,5,8a-trimethyl-3-oxo-3,4,4a,5,6,7,8,8a-octahydronaphthalene-2-carbaldehyde structure
72581-67-0 structure
Product name:(4aS,8aR)-5,5,8a-trimethyl-3-oxo-3,4,4a,5,6,7,8,8a-octahydronaphthalene-2-carbaldehyde
CAS No:72581-67-0
MF:C14H20O2
MW:220.307404518127
CID:2015274

(4aS,8aR)-5,5,8a-trimethyl-3-oxo-3,4,4a,5,6,7,8,8a-octahydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • (4aS,8aR)-5,5,8a-trimethyl-3-oxo-3,4,4a,5,6,7,8,8a-octahydronaphthalene-2-carbaldehyde
    • (4aS,8aS)-3,4,4a,5,6,7,8,8a-octahydro-5,5,8a-trimethyl-3-oxo-2-naphthalenecarboxaldehyde
    • polygonone
    • Inchi: InChI=1S/C14H20O2/c1-13(2)5-4-6-14(3)8-10(9-15)11(16)7-12(13)14/h8-9,12H,4-7H2,1-3H3
    • InChI Key: MFYFNUKUXIRYFV-UHFFFAOYSA-N
    • SMILES: CC1(C)CCCC2(C)C=C(C=O)C(=O)CC12 |t:8|

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • XLogP3: 3.756

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